Cas no 954238-22-3 (5,6-DIHYDRO-4H-CYCLOPENTA[B]THIOPHEN-4-OL)

5,6-Dihydro-4H-cyclopenta[b]thiophen-4-ol is a heterocyclic compound featuring a fused cyclopentane-thiophene ring system with a hydroxyl substituent at the 4-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for the development of pharmaceuticals and agrochemicals. The presence of both sulfur and hydroxyl functionalities enhances its versatility in cross-coupling reactions, nucleophilic substitutions, and cyclization processes. Its rigid bicyclic framework contributes to stereochemical control in synthetic pathways. The compound is typically handled under inert conditions due to its sensitivity to oxidation. High purity grades are available to ensure consistent performance in research and industrial applications.
5,6-DIHYDRO-4H-CYCLOPENTA[B]THIOPHEN-4-OL structure
954238-22-3 structure
Product Name:5,6-DIHYDRO-4H-CYCLOPENTA[B]THIOPHEN-4-OL
CAS No:954238-22-3
MF:C7H8OS
MW:140.202820777893
MDL:MFCD09832166
CID:1985468
PubChem ID:55277243
Update Time:2025-06-07

5,6-DIHYDRO-4H-CYCLOPENTA[B]THIOPHEN-4-OL Chemical and Physical Properties

Names and Identifiers

    • 5,6-DIHYDRO-4H-CYCLOPENTA[B]THIOPHEN-4-OL
    • 5,6-Dihydro-4H-cyclopenta[b]thiophene-4-ol (ACI)
    • MDL: MFCD09832166
    • Inchi: 1S/C7H8OS/c8-6-1-2-7-5(6)3-4-9-7/h3-4,6,8H,1-2H2
    • InChI Key: MANOPCWSPGPWEN-UHFFFAOYSA-N
    • SMILES: OC1CCC2=C1C=CS2

Computed Properties

  • Exact Mass: 140.02958605g/mol
  • Monoisotopic Mass: 140.02958605g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 48.5Ų

5,6-DIHYDRO-4H-CYCLOPENTA[B]THIOPHEN-4-OL Pricemore >>

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5,6-DIHYDRO-4H-CYCLOPENTA[B]THIOPHEN-4-OL Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium borohydride Solvents: Ethanol ,  Tetrahydrofuran ;  cooled; 3 h, rt
Reference
Preparation of heterocyclic compounds
, Japan, , ,

Production Method 2

Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ;  1 h, rt
Reference
Thiophenium-ylides: Synthesis and reactivity
Machara, Ales; Svoboda, Jiri, Chemical Papers, 2013, 67(1), 59-65

5,6-DIHYDRO-4H-CYCLOPENTA[B]THIOPHEN-4-OL Raw materials

5,6-DIHYDRO-4H-CYCLOPENTA[B]THIOPHEN-4-OL Preparation Products

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